Cas no 1261575-93-2 (3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile)

• Product Name: 3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile
• CAS No: 1261575-93-2
• MF: C₁₄H₁₀F₂N₂O
• MW: 260.238810062408
• CID: 4913158
• Update Time: 2025-05-21

3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile

• Inchi： 1S/C14H10F2N2O/c1-19-13-6-5-9(12(18-13)7-8-17)10-3-2-4-11(15)14(10)16/h2-6H,7H2,1H3
• InChI Key： KVANESOVHARZRU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=C(N=C1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile

Introduction to 3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1261575-93-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1261575-93-2) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features—including a pyridine core, difluorophenyl substitution, and an acetoneitrile moiety—has emerged as a versatile scaffold for the development of novel therapeutic agents. The strategic placement of fluorine atoms and methoxy groups on the aromatic ring imparts distinct electronic and steric properties, making it an attractive candidate for modulating biological targets with high precision.

In recent years, the pharmaceutical industry has increasingly leveraged fluorinated aromatic compounds due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The difluorophenyl group, in particular, has been extensively studied for its role in improving drug-like properties by introducing lipophilicity and reducing metabolic susceptibility. The presence of a pyridine ring further enriches the structural diversity of this compound, enabling interactions with a wide range of biological receptors. This combination of features has positioned 3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile as a valuable building block for medicinal chemists seeking to design next-generation small-molecule drugs.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer, making them prime targets for therapeutic intervention. The pyridine moiety in 3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile can serve as a hydrogen bond acceptor or participate in π-stacking interactions with key residues in kinase active sites. Additionally, the electron-withdrawing nature of the acetoneitrile group can fine-tune the electronic properties of the molecule, enhancing its binding affinity to target proteins.

Recent studies have highlighted the utility of this compound in addressing resistance mechanisms associated with existing kinase inhibitors. For instance, mutations in tyrosine kinases often confer resistance to first-generation drugs by altering binding pockets or reducing drug affinity. The structural flexibility provided by the difluorophenyl and methoxy substituents allows for rapid optimization of binding interactions, enabling chemists to design inhibitors that overcome such resistance profiles. Furthermore, computational modeling studies suggest that this scaffold can effectively engage with allosteric sites on kinases, offering a promising strategy for developing more robust therapeutic agents.

Beyond kinases, 3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile has shown promise in targeting other enzyme families implicated in human disease. For example, it has been explored as a precursor in the synthesis of compounds that inhibit Janus kinases (JAKs), which play a pivotal role in inflammatory pathways. The ability to modulate JAK activity without significant off-target effects is crucial for developing anti-inflammatory therapies with improved safety profiles. Additionally, preliminary data indicate that derivatives of this compound may exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and have been implicated in cancer progression.

The synthesis of 3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile presents an intriguing challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination techniques, have been employed to achieve high yields and regioselectivity. These approaches not only facilitate access to this compound but also provide insights into scalable synthetic routes for related scaffolds. The growing interest in fluorinated pyridines has spurred innovation in synthetic chemistry, paving the way for more efficient production methods.

In conclusion,3-(2,3-Difluorophenyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1261575-93-2) stands out as a structurally unique and biologically relevant molecule with significant potential in drug discovery. Its combination of electronic and steric features makes it an ideal candidate for designing targeted therapies against various diseases. As research progresses，this compound will continue to inspire new applications，underscoring its importance as a cornerstone in modern medicinal chemistry.